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Compound of Interest

Compound Name: BMY 28674-d8

Cat. No.: B564455 Get Quote

Introduction

BMY 28674-d8 is the deuterium-labeled version of BMY 28674, intended for use as an internal

standard in quantitative analyses such as LC-MS, GC-MS, or NMR.[1] Accurate preparation of

a stock solution is the first critical step to ensure the reliability and reproducibility of

experimental results. These application notes provide a detailed protocol for the preparation of

a stock solution of BMY 28674-d8, including necessary calculations, safety precautions, and

storage guidelines. This guide is intended for researchers, scientists, and professionals in the

field of drug development and analytical chemistry.

Chemical and Physical Properties
A summary of the key physical and chemical properties of BMY 28674-d8 is presented in the

table below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value Reference

Chemical Name BMY 28674-d8 [2]

CAS Number 1189644-16-3 [2][3]

Molecular Formula C₂₁H₂₃D₈N₅O₃ [2][3][4]

Molecular Weight 409.55 g/mol [2][4]

Appearance White to off-white solid [2][5]

Purity (HPLC) ≥96.13% [2]

Isotopic Enrichment ≥99.4% [2]

Solubility
Slightly soluble in Methanol,

Chloroform, and Ethyl Acetate
[5]

Safety and Handling Precautions
Before handling BMY 28674-d8, it is crucial to read the Safety Data Sheet (SDS) provided by

the supplier.[3] While BMY 28674-d8 is not classified as a hazardous substance, standard

laboratory safety protocols should be strictly followed.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.[3]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or aerosols.[3]

Handling: Avoid direct contact with skin and eyes.[3] In case of accidental contact, flush the

affected area with copious amounts of water and seek medical advice if necessary.[3]

Spills: In the event of a spill, prevent the powder from becoming airborne. Carefully collect

the spilled material and dispose of it in accordance with local regulations.

Disposal: Dispose of waste materials and expired solutions according to institutional and

local environmental regulations.
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Experimental Protocol: Stock Solution Preparation
This protocol outlines the procedure for preparing a 10 mM stock solution of BMY 28674-d8.

The concentration can be adjusted as needed by modifying the calculations accordingly.

Materials:

BMY 28674-d8 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO) or Methanol

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of BMY 28674-d8 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic compound.

Calculation of Mass: To prepare a stock solution of a specific concentration, use the following

formula:

Mass (mg) = Desired Concentration (mM) × Molar Mass ( g/mol ) × Volume (L)

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 409.55 g/mol × 0.001 L

Mass (mg) = 4.0955 mg
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Weighing: Carefully weigh out the calculated amount (e.g., 4.10 mg) of BMY 28674-d8
powder using a calibrated analytical balance and transfer it into a sterile microcentrifuge tube

or amber vial.

Solvent Addition: Based on the calculation, add the corresponding volume of solvent to the

vial.

Example for 10 mM stock with 4.10 mg of compound:

Volume (mL) = Mass (mg) / (Concentration (mM) × Molar Mass ( g/mol ))

Volume (mL) = 4.10 mg / (10 mM × 409.55 g/mol ) = 0.001 L = 1 mL

Add 1 mL of DMSO or Methanol to the vial containing the powder.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to dissolve the solid.

If necessary, use an ultrasonic bath for a few minutes to aid dissolution. Visually inspect the

solution to ensure that all solid has completely dissolved.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

preparation date, and your initials.

Storage and Stability
Proper storage is critical to maintaining the integrity of the stock solution.

Powder: The solid form of BMY 28674-d8 should be stored at -20°C and is stable for up to 3

years.[2]

Stock Solution:

For short-term storage (up to 1 month), the solution can be kept at -20°C.[2][3]

For long-term storage (up to 6 months), it is recommended to aliquot the stock solution

into single-use volumes and store at -80°C.[2] This minimizes freeze-thaw cycles which

can degrade the compound.
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Workflow Visualization
The following diagram illustrates the key steps in the preparation of the BMY 28674-d8 stock

solution.

Workflow for BMY 28674-d8 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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